2-methyl-1-oxo-1-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)amino)propan-2-yl acetate

• IUPAC Name: [2-methyl-1-oxo-1-[(4-thiophen-2-yloxan-4-yl)amino]propan-2-yl] acetate
• InChI: InChI=1S/C15H21NO4S/c1-11(17)20-14(2,3)13(18)16-15(6-8-19-9-7-15)12-5-4-10-21-12/h4-5,10H,6-9H2,1-3H3,(H,16,18)
• InChI Key: GUIUCZFFJRFFMB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C)(C)C(=O)NC1(CCOCC1)C2=CC=CS2
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol

Description

2-methyl-1-oxo-1-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)amino)propan-2-yl acetate is a useful research compound. Its molecular formula is C15H21NO4S and its molecular weight is 311.4. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Biological Activity

• Heterocyclic Synthesis : Ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates have been explored for their reactivity towards active methylene reagents, leading to the synthesis of pyran, pyridine, and pyridazine derivatives. This indicates the potential for such compounds to serve as intermediates in the synthesis of structurally diverse and biologically active molecules (Mohareb et al., 2004).

• Antimicrobial and Antifungal Activity : Compounds synthesized through methodologies that include tetrahydro-2H-pyran structures have been reported to exhibit antimicrobial and antifungal activities. For example, microwave-assisted synthesis of methyl 7-amino-4-oxo-5-phenyl-2-thioxo-2,3,4,5-tetrahydro-1H-pyrano[2,3-d]pyrimidine-6-carboxylates demonstrated significant in vitro activity against various bacterial and fungal strains (Bhat et al., 2015).

• Synthetic Approaches and Catalysis : The exploration of novel synthetic routes and catalysis is a prominent area of research for compounds with similar chemical frameworks. For instance, the catalytic synthesis of novel chalcone derivatives from compounds with thiophene and furan cores showcased potential antioxidant agents, emphasizing the importance of catalysis in the development of compounds with enhanced biological activities (Prabakaran et al., 2021).

• Structural Diversity and Drug Discovery : The ability to generate a structurally diverse library of compounds through alkylation and ring closure reactions, as demonstrated with 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, underlines the significance of such chemical structures in drug discovery and development (Roman, 2013).